molecular formula C10H11BrO B6226262 3-bromo-4-(propan-2-yl)benzaldehyde CAS No. 461425-83-2

3-bromo-4-(propan-2-yl)benzaldehyde

Cat. No. B6226262
CAS RN: 461425-83-2
M. Wt: 227.1
InChI Key:
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Description

3-Bromo-4-(propan-2-yl)benzaldehyde (3-Br-4-PBA) is a chemical compound belonging to the class of organic compounds known as benzaldehydes. It is a colorless, crystalline solid with a faint, sweet odor, and is soluble in water. 3-Br-4-PBA has been used in a variety of scientific research applications, including synthesis methods, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

Antimicrobial Properties

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-4-(propan-2-yl)benzaldehyde involves the bromination of 4-(propan-2-yl)benzaldehyde.", "Starting Materials": [ "4-(propan-2-yl)benzaldehyde", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Dissolve 4-(propan-2-yl)benzaldehyde in acetic acid", "Add bromine dropwise to the solution with stirring", "Maintain the reaction mixture at room temperature for 2 hours", "Add sodium acetate to the reaction mixture", "Extract the product with water", "Dry the product with anhydrous sodium sulfate", "Filter and evaporate the solvent to obtain 3-bromo-4-(propan-2-yl)benzaldehyde" ] }

CAS RN

461425-83-2

Product Name

3-bromo-4-(propan-2-yl)benzaldehyde

Molecular Formula

C10H11BrO

Molecular Weight

227.1

Purity

95

Origin of Product

United States

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